Cas no 4501-08-0 (6-phenyl-1,2,3,4-tetrahydroquinoline)

• Product name: 6-phenyl-1,2,3,4-tetrahydroquinoline
• CAS No: 4501-08-0
• MF: C₁₅H₁₅N
• MW: 209.286303758621
• MDL: MFCD06802923
• CID: 3989295
• PubChem ID: 13497477

6-phenyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1,2,3,4-tetrahydro-6-phenyl-
• 6-phenyl-1,2,3,4-tetrahydroquinoline
• DTXSID301290934
• 4501-08-0
• 1,2,3,4-Tetrahydro-6-phenylquinoline
• AKOS000200795
• CS-0310895
• EN300-148339
• E82633

• MDL： MFCD06802923
• Inchi： InChI=1S/C15H15N/c1-2-5-12(6-3-1)13-8-9-15-14(11-13)7-4-10-16-15/h1-3,5-6,8-9,11,16H,4,7,10H2
• InChI Key： GNGJIQPRSRXTFE-UHFFFAOYSA-N
• SMILES： C1CC2=C(C=CC(=C2)C3=CC=CC=C3)NC1

Computed Properties

• Exact Mass: 209.120449483g/mol
• Monoisotopic Mass: 209.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų
• XLogP3: 3.9